Cas no 2344-53-8 (4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol))

4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol) structure

2344-53-8 structure

Product Name:4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol)

CAS No:2344-53-8

Molecular Formula:C₁₆H₁₈O₂

Molecular Weight:242.31292

CID:1414218

PubChem ID:3435767

4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol) Properties

Names and Identifiers

- 4-[4-(3-hydroxy-3-methylbut-1-ynyl)phenyl]-2-methylbut-3-yn-2-ol
- 4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol)
- 4,4'-benzene-1,4-diylbis(2-methylbut-3-yn-2-ol)
- 2344-53-8
- AKOS005381284
- SCHEMBL12391039
- DTXSID30392465
- STK032451
- +Expand
- InChIKey： FBRHVRDBMZNCTN-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H18O2/c1-15(2,17)11-9-13-5-7-14(8-6-13)10-12-16(3,4)18/h5-8,17-18H,1-4H3
- SMILES： CC(C)(C#CC1=CC=C(C=C1)C#CC(C)(C)O)O

Computed Properties

Exact Mass: 242.13074
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 242.130679813g/mol
Heavy Atom Count: 18
Complexity: 369
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46

4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B522170-10mg	4,4'-(1,4-Phenylene)bis(2-methylbut-3-yn-2-ol)	2344-53-8		10mg	$ 50.00	2022-06-07

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